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Compound of Interest

Compound Name: Methyl p-toluenesulfinate

Cat. No.: B049993 Get Quote

Methyl p-Toluenesulfinate: A Technical Overview
CAS Number: 672-78-6

Abstract
This document provides a concise technical overview of methyl p-toluenesulfinate, a sulfinic

acid ester. Due to the limited availability of in-depth public data, this guide summarizes the

fundamental chemical and physical properties, a known synthetic route, and its primary

application as a chemical intermediate. It is intended to serve as a foundational resource for

researchers, scientists, and professionals in drug development and organic synthesis. The

document highlights the current knowledge gaps and the distinction from its more extensively

studied sulfonic acid analog, methyl p-toluenesulfonate.

Chemical Structure and Properties
Methyl p-toluenesulfinate is an organic compound with the chemical formula C₈H₁₀O₂S.[1][2]

[3] Its structure features a methyl ester of p-toluenesulfinic acid.

Structure Diagram
Caption: Chemical structure of methyl p-toluenesulfinate.

Physicochemical Properties
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A summary of the available quantitative data for methyl p-toluenesulfinate is presented

below. It is important to note the significant lack of comprehensive experimental data in publicly

accessible literature.

Property Value Reference

CAS Number 672-78-6 [1][3]

Molecular Formula C₈H₁₀O₂S [1][2][3]

Molecular Weight 170.23 g/mol [1][3]

Boiling Point 86-88 °C at 4 Torr [3][4]

Density 1.22 ± 0.1 g/cm³ (Predicted) [3][4]

Appearance Pale Yellow Oil [3][4]

Solubility

Soluble in Acetonitrile,

Chloroform, DCM, Ethyl

Acetate

[3][4]

Synthesis and Reactions
Detailed experimental protocols for the synthesis of methyl p-toluenesulfinate are not

extensively documented in readily available scientific literature. However, a general synthetic

pathway has been described.

Synthesis of Methyl p-Toluenesulfinate
Methyl p-toluenesulfinate can be prepared via the esterification of p-toluenesulfinic acid with

methanol.[2] This reaction is typically conducted under acidic conditions with the application of

heat.[2] The product is subsequently isolated by distillation.[2]
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Caption: Simplified workflow for the synthesis of methyl p-toluenesulfinate.

Reactivity and Applications
The primary documented application of methyl p-toluenesulfinate is as an intermediate in the

synthesis of sulfonamides.[3][4] Further details on its reactivity and other potential applications

are not well-documented in the reviewed literature.

Experimental Protocols
A comprehensive search of scientific databases and chemical literature did not yield detailed,

step-by-step experimental protocols for the synthesis or use of methyl p-toluenesulfinate.

The information is limited to general descriptions of synthetic methods.

Signaling Pathways and Biological Activity
There is no information available in the public domain to suggest that methyl p-
toluenesulfinate is involved in any biological signaling pathways or possesses significant

biological activity. Its primary utility appears to be within the realm of chemical synthesis.

Conclusion
Methyl p-toluenesulfinate (CAS 672-78-6) is a sulfinic acid ester with limited, though specific,

application as a synthetic intermediate. This technical overview provides the fundamental

structural and physical data available. A significant gap in the scientific literature exists

regarding its detailed reaction chemistry, comprehensive experimental protocols, and potential

biological relevance. Further research would be necessary to fully characterize this compound

and explore its potential in broader applications within drug development and materials
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science. It is critical for researchers to distinguish this compound from the well-documented

methyl p-toluenesulfonate to ensure the accuracy of their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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